Cas no 1506439-88-8 (3-(1H-Indol-2-ylsulfanyl)butan-2-one)

• Product Name: 3-(1H-Indol-2-ylsulfanyl)butan-2-one
• CAS No: 1506439-88-8
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 5251994
• Update Time: 2025-06-13

3-(1H-Indol-2-ylsulfanyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(1H-INDOL-2-YLSULFANYL)BUTAN-2-ONE
• 2-Butanone, 3-(1H-indol-2-ylthio)-
• 3-(1H-Indol-2-ylsulfanyl)butan-2-one

• Inchi： 1S/C12H13NOS/c1-8(14)9(2)15-12-7-10-5-3-4-6-11(10)13-12/h3-7,9,13H,1-2H3
• InChI Key： PCNDYFRRYZCEKA-UHFFFAOYSA-N
• SMILES： S(C(C(C)=O)C)C1=CC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• XLogP3: 3
• Topological Polar Surface Area: 58.2

Additional information on 3-(1H-Indol-2-ylsulfanyl)butan-2-one

Introduction to 3-(1H-Indol-2-ylsulfanyl)butan-2-one (CAS No. 1506439-88-8)

3-(1H-Indol-2-ylsulfanyl)butan-2-one, identified by its Chemical Abstracts Service (CAS) number 1506439-88-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a sulfanyl-substituted indole moiety linked to a butanone backbone, has garnered attention due to its structural versatility and potential biological activities. The indole ring, a core structural unit in numerous pharmacologically active agents, contributes to the compound's interaction with biological targets, while the sulfanyl group introduces unique electronic and steric properties that can modulate its reactivity and function.

The synthesis of 3-(1H-Indol-2-ylsulfanyl)butan-2-one involves sophisticated organic transformations that highlight the intersection of indole chemistry and sulfide-based functionalization. Recent advances in synthetic methodologies have enabled more efficient and scalable production routes, making this compound more accessible for further investigation. The compound's structural framework allows for modifications at multiple positions, facilitating the exploration of analogues with tailored properties for drug discovery applications.

In the context of contemporary pharmaceutical research, 3-(1H-Indol-2-ylsulfanyl)butan-2-one has been explored as a precursor or intermediate in the development of novel therapeutic agents. Its indole scaffold is particularly relevant in medicinal chemistry, given its prevalence in bioactive molecules targeting neurological disorders, inflammatory conditions, and cancer. The sulfanyl group further enhances its utility by enabling interactions with metal ions or participating in redox reactions, which are critical in designing drugs that modulate cellular signaling pathways.

Recent studies have demonstrated the potential of derivatives of 3-(1H-Indol-2-ylsulfanyl)butan-2-one in inhibiting specific enzymes or receptors associated with disease mechanisms. For instance, modifications to the butanone moiety have been investigated for their ability to enhance binding affinity or metabolic stability. Such structural optimizations are essential for improving drug-like properties, including solubility, bioavailability, and target specificity. The compound's versatility makes it a valuable building block for high-throughput screening campaigns aimed at identifying lead compounds for further development.

The role of 3-(1H-Indol-2-ylsulfanyl)butan-2-one in academic and industrial research is underscored by its incorporation into various synthetic strategies. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, have been employed to introduce aryl or vinyl groups at the sulfanyl-bearing carbon atom. These reactions provide access to a diverse library of derivatives that can be screened for biological activity. Additionally, palladium-catalyzed oxidation and reduction techniques have been utilized to fine-tune the electronic properties of the molecule, enhancing its reactivity in subsequent synthetic steps.

The pharmacological potential of 3-(1H-Indol-2-ylsulfanyl)butan-2-one has also been explored through computational modeling and molecular docking studies. These approaches have helped elucidate how the compound interacts with biological targets at the atomic level. For example, simulations have suggested that the sulfanyl group may engage with hydrophobic pockets or polar residues on proteins, influencing binding affinity and efficacy. Such insights are crucial for rational drug design and optimizing lead compounds for clinical translation.

In conclusion, 3-(1H-Indol-2-ylsulfanyl)butan-2-one (CAS No. 1506439-88-8) represents a compelling compound in pharmaceutical chemistry due to its structural features and synthetic tractability. Its indole and sulfanyl components offer multiple opportunities for functionalization and derivatization, making it a versatile tool for drug discovery efforts. As research continues to uncover new applications and methodologies for this molecule, its significance in medicinal chemistry is likely to grow further.